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Compound of Interest

Compound Name: (R)-TCO-OH

Cat. No.: B8106538

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of chemical reagents is a critical component of laboratory operations. This
document provides a comprehensive, step-by-step guide for the proper disposal of (R)-TCO-
OH, a widely used reagent in click chemistry for the synthesis of PROTACs and other
bioconjugates. Adherence to these procedures is essential for maintaining a safe laboratory
environment and complying with institutional and regulatory standards.

Chemical and Physical Properties

A summary of the key properties of (R)-TCO-OH is presented below. This information is vital for
a comprehensive understanding of the compound's characteristics for safe handling and
disposal.
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Property Value

Chemical Name (R)-trans-Cyclooctenol
Synonyms (R)-TCO-OH, (E)-cyclooct-4-enol
CAS Number 39637-78-0

Molecular Formula CsH140

Molecular Weight 126.2 g/mol

Appearance Solid or oll

Storage Temperature -20°C

Solubility Soluble in DMSO

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to consult the material's Safety Data
Sheet (SDS) for specific handling and safety information. If an SDS is not readily available,
treat (R)-TCO-OH as a hazardous chemical.

Personal Protective Equipment (PPE):

o Gloves: Wear chemically resistant gloves (e.g., nitrile).
o Eye Protection: Use safety glasses or goggles.

e Lab Coat: A standard laboratory coat is required.

General Handling:

Handle (R)-TCO-OH in a well-ventilated area, preferably within a fume hood.

Avoid inhalation of any vapors or dust.

Prevent contact with skin and eyes.

Keep away from sources of ignition as it may be flammable.
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Step-by-Step Disposal Protocol

The disposal of (R)-TCO-OH must be managed through your institution's official hazardous
waste management program.[1][2] Under no circumstances should this chemical be disposed
of down the sink or in regular trash.[1][3]

Experimental Protocol for Waste Collection:
o Waste Identification and Segregation:
o (R)-TCO-OH waste should be classified as hazardous chemical waste.

o Segregate (R)-TCO-OH waste from other waste streams to avoid incompatible mixtures.
For instance, do not mix it with strong oxidizing agents, acids, or bases.[4]

» Selection of Waste Container:

o Use a dedicated, properly labeled, and chemically compatible waste container.

o The container must have a secure, tight-fitting lid to prevent leaks and evaporation.
e Waste Accumulation:

o Carefully transfer the (R)-TCO-OH waste into the designated container.

o If the waste is in a solution (e.g., dissolved in DMSO), label the container with the full
chemical names and approximate concentrations of all components.

o Keep the waste container closed at all times, except when adding waste.

e Labeling:

[¢]

Clearly label the waste container with "Hazardous Waste" and the full chemical name: "
(R)-TCO-OH".

[¢]

Indicate the primary hazards (e.g., Flammable, Irritant) if known.

Include the date of waste accumulation.

[¢]
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o Storage:

o Store the sealed waste container in a designated satellite accumulation area within the
laboratory.

o Ensure the storage area is secure, well-ventilated, and away from heat or ignition sources.
e Disposal Request:

o Once the container is full or ready for disposal, contact your institution's Environmental
Health and Safety (EHS) or equivalent department to arrange for pickup and proper
disposal.

Logical Workflow for (R)-TCO-OH Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of (R)-TCO-OH.
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Caption: Workflow for the safe disposal of (R)-TCO-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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